6-Chloro-5-hydroxy-3,4-dihydrocarbostyril

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 6-chloro-5-hydroxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C9H8ClNO2/c10-6-2-3-7-5(9(6)13)1-4-8(12)11-7/h2-3,13H,1,4H2,(H,11,12)
• InChI Key: ZMIBZTLZZULMNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C(=C(C=C2)Cl)O

Description

6-Chloro-5-hydroxy-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.4 Grams of 5-hydroxy-3,4-dihydrocarbostyril are dissolved in 300 ml of acetic acid. This solution is stirred at room temperature, and 50 ml of acetic acid solution containing 7 g of chlorine are added dropwise and the reaction is continued for 3 hours with stirring The reaction mixture is poured into 500 ml of water and allowed to stand for 1 hour and the precipitate thus formed is separated by filtration, washed with water and then dried. Recrystallization from ethanolwater obtains 13.5 g of 6-chloro-5-hydroxy-3,4-dihydrocarbostyril in the form of colorless needle-like crystals with a melting point of 209°-210° C.